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Abstract
This document provides a comprehensive technical overview of 2-(4-acetylphenoxy)-N,N-
dimethylacetamide, a compound of interest for its potential applications in medicinal chemistry

and materials science. As this molecule is not extensively described in publicly available

literature, this guide synthesizes information from foundational chemical principles and data on

analogous structures to present a predictive yet scientifically grounded profile. We will cover its

core chemical identity, a robust protocol for its synthesis via Williamson ether synthesis,

detailed methodologies for its purification and characterization, and an expert analysis of its

predicted physicochemical and spectral properties. Furthermore, we explore its potential

biological relevance and applications, drawing parallels with structurally related

phenoxyacetamide and acetophenone derivatives. This guide is designed to serve as a

foundational resource for researchers initiating studies on this compound.
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2-(4-acetylphenoxy)-N,N-dimethylacetamide is an organic molecule featuring a para-

substituted aromatic ring, an ether linkage, and a tertiary amide functional group. Its structure

combines the features of 4-hydroxyacetophenone and N,N-dimethylacetamide, suggesting a

unique profile of chemical reactivity and potential biological activity. The presence of a ketone,

an ether, and an amide group offers multiple points for further chemical modification, making it

a potentially versatile intermediate in synthetic chemistry.

Acetophenone derivatives are a well-established class of compounds with a wide range of

pharmacological activities, including anticancer, antioxidant, anti-inflammatory, and

antimicrobial properties[1]. Similarly, the phenoxyacetamide scaffold is a key structural motif in

numerous therapeutic agents, exhibiting activities such as antibacterial, anticonvulsant, and

anti-inflammatory effects. The strategic combination of these two pharmacophores in a single

molecular entity makes 2-(4-acetylphenoxy)-N,N-dimethylacetamide a compelling target for

discovery research.

Chemical Identity
The fundamental identifiers for this compound are detailed below.

Property Value Source / Method

IUPAC Name
2-(4-acetylphenoxy)-N,N-

dimethylacetamide
Lexichem

Molecular Formula C₁₂H₁₅NO₃ Calculated

Molecular Weight 221.25 g/mol Calculated

Canonical SMILES
CC(=O)C1=CC=C(C=C1)OCC

(=O)N(C)C
Calculated

InChI Key (Predicted) Calculated

CAS Number Not Assigned ---

Proposed Synthesis Pathway: Williamson Ether
Synthesis
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The most logical and efficient route for the synthesis of 2-(4-acetylphenoxy)-N,N-
dimethylacetamide is the Williamson ether synthesis. This classic Sₙ2 reaction involves the

nucleophilic attack of a phenoxide ion on an alkyl halide[2][3]. In this case, the phenoxide of 4-

hydroxyacetophenone attacks the electrophilic carbon of 2-chloro-N,N-dimethylacetamide.

Reaction Scheme

Reactants Reagents

Product

4-Hydroxyacetophenone

2-(4-acetylphenoxy)-N,N-dimethylacetamide

2-Chloro-N,N-dimethylacetamide Base (e.g., K₂CO₃)
Solvent (e.g., Acetone, DMF)

+

Click to download full resolution via product page

Caption: Proposed Williamson ether synthesis route.

Rationale for Experimental Choices
Nucleophile Formation: 4-Hydroxyacetophenone is a phenol and thus sufficiently acidic to be

deprotonated by a moderately strong base. Potassium carbonate (K₂CO₃) is an excellent

choice as it is inexpensive, easy to handle, and strong enough to form the phenoxide

nucleophile without causing unwanted side reactions[4]. Stronger bases like sodium hydride

(NaH) could also be used but require more stringent anhydrous conditions[5].

Electrophile: 2-Chloro-N,N-dimethylacetamide is an ideal electrophile. The chlorine is

attached to a primary carbon, which is highly favorable for an Sₙ2 reaction, minimizing the

risk of competing elimination reactions[2][3].
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Solvent: A polar aprotic solvent is required to dissolve the reactants and facilitate the Sₙ2

mechanism. Acetone or N,N-dimethylformamide (DMF) are suitable choices. Acetone is less

toxic and has a convenient boiling point for refluxing, while DMF offers higher solubility for

the phenoxide salt, potentially leading to faster reaction rates[6].

Detailed Experimental Protocol
Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add 4-hydroxyacetophenone (1.0 eq.), potassium carbonate (2.0 eq.), and

acetone (10-15 mL per gram of 4-hydroxyacetophenone).

Reaction Initiation: Stir the suspension at room temperature for 15 minutes to facilitate the

formation of the potassium phenoxide salt.

Addition of Electrophile: Add 2-chloro-N,N-dimethylacetamide (1.1 eq.) to the suspension.

Reflux: Heat the reaction mixture to reflux (approx. 56 °C for acetone) and maintain for 6-12

hours. The progress of the reaction should be monitored by Thin Layer Chromatography

(TLC) until the starting 4-hydroxyacetophenone is consumed.

Workup: a. Allow the reaction mixture to cool to room temperature. b. Filter the mixture to

remove the inorganic salts (K₂CO₃ and KCl). Wash the solid residue with a small amount of

acetone. c. Combine the filtrates and evaporate the solvent under reduced pressure using a

rotary evaporator. d. Dissolve the resulting crude residue in a suitable organic solvent like

ethyl acetate or dichloromethane (DCM). e. Wash the organic layer sequentially with water

(2x), 1 M NaOH solution (2x) to remove any unreacted phenol, and finally with brine (1x). f.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in

vacuo to yield the crude product.

Purification and Verification
Purification of the crude product is essential to obtain a sample of high purity suitable for further

analysis and application. Characterization using multiple analytical techniques is then required

to confirm the structure and identity of the synthesized compound.

Purification Protocol
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Method 1: Recrystallization Recrystallization is a preferred method if the product is a solid at

room temperature[7].

Solvent Screening: Test the solubility of the crude product in various solvents (e.g., ethanol,

isopropanol, ethyl acetate/hexane mixtures) to find a suitable system where the compound is

sparingly soluble at room temperature but highly soluble when heated[5][8]. An ethanol/water

or ethyl acetate/hexane mixture is a likely candidate.

Procedure: Dissolve the crude solid in a minimum amount of the chosen hot solvent system.

If insoluble impurities are present, perform a hot gravity filtration. Allow the solution to cool

slowly to room temperature, followed by further cooling in an ice bath to induce

crystallization.

Isolation: Collect the pure crystals by vacuum filtration, wash with a small amount of the cold

recrystallization solvent, and dry under vacuum.

Method 2: Flash Column Chromatography If the product is an oil or if recrystallization fails to

provide adequate purity, flash column chromatography is the method of choice[3][9].

Stationary Phase: Silica gel is the standard stationary phase.

Mobile Phase (Eluent): Determine an appropriate solvent system using TLC. A mixture of a

non-polar solvent (e.g., hexane or petroleum ether) and a moderately polar solvent (e.g.,

ethyl acetate) is typical. A gradient elution, starting with a low polarity mixture and gradually

increasing the polarity, may be necessary for optimal separation[3].

Procedure: Pack a column with silica gel. The crude product can be loaded directly or pre-

adsorbed onto a small amount of silica gel. Elute the column with the chosen solvent system,

collecting fractions.

Analysis: Analyze the collected fractions by TLC to identify those containing the pure

product. Combine the pure fractions and evaporate the solvent to yield the purified

compound.

Caption: General purification workflow for the target compound.

Analytical Characterization Workflow
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Confirmation of the structure and purity of the synthesized 2-(4-acetylphenoxy)-N,N-
dimethylacetamide requires a suite of analytical techniques[8][10].

Technique Purpose

¹H and ¹³C NMR Spectroscopy
Confirms the carbon-hydrogen framework and

connectivity of atoms.

Mass Spectrometry (MS)
Determines the molecular weight and provides

structural information via fragmentation patterns.

Infrared (IR) Spectroscopy
Identifies the presence of key functional groups

(C=O, C-O-C, C-N).

High-Performance Liquid Chromatography

(HPLC)
Assesses the purity of the final compound.

Elemental Analysis
Determines the elemental composition (C, H, N)

to confirm the molecular formula.

Predicted Physicochemical and Spectral Properties
The following properties are predicted based on the molecular structure and data from

analogous compounds.

Predicted Physicochemical Properties
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Property Predicted Value Rationale / Method

Physical State
White to off-white solid or

viscous oil

Presence of polar groups and

aromatic ring often leads to

solids.

Melting Point 80 - 120 °C
Estimate based on similar

aromatic ketones and amides.

Boiling Point > 300 °C (at atm. pressure)

High molecular weight and

polar functional groups lead to

a high boiling point.

Solubility

Soluble in polar organic

solvents (DCM, Acetone, Ethyl

Acetate, DMSO, DMF).

Sparingly soluble in water.

The amide and ketone groups

provide polarity, but the overall

molecule is largely organic.

logP ~1.5 - 2.5
In silico prediction; indicates

moderate lipophilicity.

Predicted Spectral Data
The predicted proton NMR spectrum will show distinct signals for each unique proton

environment.
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~ 7.95 Doublet (d) 2H
Aromatic H

(ortho to C=O)

Protons ortho to

the electron-

withdrawing

acetyl group are

deshielded and

appear

downfield[11]

[12].

~ 7.00 Doublet (d) 2H
Aromatic H

(ortho to ether)

Protons ortho to

the electron-

donating ether

oxygen are

shielded relative

to the other

aromatic

protons[11][12].

~ 4.80 Singlet (s) 2H -O-CH₂-C=O

Methylene

protons adjacent

to an ether

oxygen and a

carbonyl group

are significantly

deshielded[13].

~ 3.10 Singlet (s) 3H
N-CH₃ (trans to

C=O)

N-methyl groups

of a

dimethylamide

are

diastereotopic

and can show

two singlets due

to restricted

rotation.
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~ 2.95 Singlet (s) 3H
N-CH₃ (cis to

C=O)

The chemical

shift difference

between the two

N-methyl groups

is characteristic

of tertiary

amides.

~ 2.55 Singlet (s) 3H -C(=O)-CH₃

The methyl

protons of the

acetyl group

appear in the

typical range for

a methyl

ketone[11].

The carbon spectrum will confirm the number of unique carbon environments.
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Chemical Shift (δ, ppm) Assignment Rationale

~ 197 Acetyl C=O

Typical range for an aryl

ketone carbonyl carbon[14][15]

[16].

~ 168 Amide C=O

Typical range for a tertiary

amide carbonyl carbon[14][15]

[16].

~ 162 Aromatic C-O

The aromatic carbon attached

to the ether oxygen is

deshielded[14][15].

~ 131 Aromatic C-C=O

The quaternary aromatic

carbon attached to the acetyl

group[14][15].

~ 130 Aromatic CH
Aromatic carbons ortho to the

acetyl group[14][15].

~ 114 Aromatic CH
Aromatic carbons ortho to the

ether oxygen[14][15].

~ 68 -O-CH₂-

The methylene carbon is

deshielded by the adjacent

oxygen[14].

~ 37 N-CH₃
N-methyl carbons of a

dimethylamide[14][15].

~ 35 N-CH₃
The two N-methyl carbons may

be slightly inequivalent.

~ 26 -C(=O)-CH₃
The methyl carbon of the

acetyl group[14][15].

The IR spectrum will show characteristic absorption bands for the key functional groups.
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Wavenumber (cm⁻¹) Intensity Assignment

~ 1680 Strong C=O stretch (Aryl Ketone)

~ 1650 Strong C=O stretch (Tertiary Amide)

~ 1600, ~1500 Medium C=C stretch (Aromatic Ring)

~ 1250 Strong C-O-C stretch (Aryl Ether)

~ 1180 Strong C-N stretch (Amide)

Electron Ionization (EI) mass spectrometry would likely show a prominent molecular ion peak

(M⁺) due to the stability of the aromatic system.

Predicted Fragmentation Pathways:

Alpha-cleavage at the ketone: Loss of a methyl radical (•CH₃, -15 amu) to form a stable

acylium ion [C₁₁H₁₂NO₃]⁺.

Alpha-cleavage at the ether: Cleavage of the C-C bond adjacent to the ether oxygen is a

common pathway for ethers[1][2].

Amide fragmentation: Cleavage of the C-C bond alpha to the amide nitrogen can lead to the

formation of the [CON(CH₃)₂]⁺ fragment or related ions[1].

McLafferty Rearrangement: Not expected for the ketone, but possible if longer alkyl chains

were present.

Cleavage of the ether bond: A prominent fragment corresponding to the [M -

OCH₂CON(CH₃)₂]⁺ ion (the 4-acetylphenoxy cation) or the [OCH₂CON(CH₃)₂]⁺ ion could be

observed.

Potential Applications and Biological Relevance
The hybrid structure of 2-(4-acetylphenoxy)-N,N-dimethylacetamide suggests several

avenues for investigation in drug discovery and materials science.

Medicinal Chemistry:
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Enzyme Inhibition: The acetophenone moiety is present in compounds with known

biological activities. The overall structure could be explored as an inhibitor for various

enzymes.

Antimicrobial/Anticancer Agents: Both phenoxyacetamide and acetophenone derivatives

have been reported to possess antimicrobial and cytotoxic activities[1]. This compound

could serve as a lead structure for the development of new therapeutic agents.

Neuroprotective Agents: Some phenoxyacetamide derivatives have shown potential in

treating neurodegenerative diseases.

Synthetic Intermediate: The ketone functionality can be readily converted into other groups

(e.g., alcohols, oximes, hydrazones), providing a handle for creating a library of derivatives

for structure-activity relationship (SAR) studies.

Materials Science: The polar nature of the molecule, combined with its aromatic core, could

lend itself to applications in polymer chemistry or as a component in liquid crystal

formulations, pending further investigation of its physical properties.

Safety and Handling
While specific toxicity data for 2-(4-acetylphenoxy)-N,N-dimethylacetamide is unavailable,

precautions should be taken based on its constituent functional groups and precursors.

Precursors: 4-hydroxyacetophenone can be an irritant. 2-chloro-N,N-dimethylacetamide is a

corrosive and toxic compound that should be handled with extreme care in a fume hood.

Product: As a novel chemical, it should be treated as potentially hazardous. Standard

laboratory personal protective equipment (PPE), including safety glasses, a lab coat, and

chemical-resistant gloves, should be worn at all times. All manipulations should be

performed in a well-ventilated fume hood.

Conclusion
2-(4-acetylphenoxy)-N,N-dimethylacetamide represents an intriguing, albeit under-explored,

chemical entity. This guide provides a robust, scientifically-defensible framework for its

synthesis, purification, and characterization. The proposed Williamson ether synthesis is a
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high-yielding and straightforward approach, and the outlined analytical workflow provides a

self-validating system for structural confirmation. Based on the analysis of its structural

components, this compound holds promise as a versatile building block in medicinal chemistry

and other fields. The predictive data herein should serve as a valuable starting point for any

research group aiming to explore the chemistry and potential applications of this novel

molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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